molecular formula C13H16N2O4 B8486298 1-{[(6-Methylpyridin-3-yl)oxy]carbonyl}piperidine-4-carboxylic acid

1-{[(6-Methylpyridin-3-yl)oxy]carbonyl}piperidine-4-carboxylic acid

Cat. No. B8486298
M. Wt: 264.28 g/mol
InChI Key: ODGJFAQGWOYXMS-UHFFFAOYSA-N
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Description

1-{[(6-Methylpyridin-3-yl)oxy]carbonyl}piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H16N2O4 and its molecular weight is 264.28 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H16N2O4

Molecular Weight

264.28 g/mol

IUPAC Name

1-(6-methylpyridin-3-yl)oxycarbonylpiperidine-4-carboxylic acid

InChI

InChI=1S/C13H16N2O4/c1-9-2-3-11(8-14-9)19-13(18)15-6-4-10(5-7-15)12(16)17/h2-3,8,10H,4-7H2,1H3,(H,16,17)

InChI Key

ODGJFAQGWOYXMS-UHFFFAOYSA-N

Canonical SMILES

CC1=NC=C(C=C1)OC(=O)N2CCC(CC2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 6-methylpyridin-3-ol (1.8 g), CDI (2.64 g), and DMSO (18 mL) were added dropwise isonipecotic acid (4.2 g), and a mixture of DMSO (18 mL) and trifluoroacetic acid (2.5 mL), followed by stirring at room temperature for 1 day. To the reaction liquid were added saturated brine and chloroform, and the organic phase was separated. The organic phase was washed with saturated brine twice and then dried over anhydrous sodium sulfate, and the solvent was concentrated under reduced pressure. To the residue was added diisopropyl ether/methanol, and the resulting solid was collected by filtration and dried to obtain 1-{[(6-methylpyridin-3-yl)oxy]carbonyl}piperidine-4-carboxylic acid (3.51 g) as a colorless solid.
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